1-{2-[(1R*,5S*)-6-azabicyclo[3.2.1]oct-6-yl]-2-oxoethyl}quinolin-2(1H)-one

• IUPAC Name: 1-[2-[(1R,5S)-6-azabicyclo[3.2.1]octan-6-yl]-2-oxoethyl]quinolin-2-one
• InChI: InChI=1S/C18H20N2O2/c21-17-9-8-14-5-1-2-7-16(14)20(17)12-18(22)19-11-13-4-3-6-15(19)10-13/h1-2,5,7-9,13,15H,3-4,6,10-12H2/t13-,15+/m1/s1
• InChI Key: SIZDZDLGRKMNIA-HIFRSBDPSA-N
• Canonical SMILES: C1CC2CC(C1)N(C2)C(=O)CN3C(=O)C=CC4=CC=CC=C43
• Isomeric SMILES: C1C[C@@H]2C[C@H](C1)N(C2)C(=O)CN3C(=O)C=CC4=CC=CC=C43
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 1-{2-[(1R*,5S*)-6-azabicyclo[3.2.1]oct-6-yl]-2-oxoethyl}quinolin-2(1H)-one involves intricate chemical processes, such as the aza-Diels-Alder reaction, which has been employed to create potentially bioactive polycyclic heterocycles in high yields. This reaction facilitates the formation of complex structures, indicating a versatile approach to synthesizing related compounds (Majumdar, Ponra, & Taher, 2011).

Molecular Structure Analysis

The molecular structure of compounds within this class is characterized by their complex bicyclic and polycyclic frameworks. Techniques such as X-ray crystallography and NMR spectroscopy are pivotal in elucidating these structures, providing insights into their three-dimensional configuration and enabling the study of their stereochemical properties. Such detailed structural characterization is essential for understanding the compound's potential interactions and activity at the molecular level.

Chemical Reactions and Properties

These compounds participate in a variety of chemical reactions, showcasing their reactivity and potential for further functionalization. The palladium-catalyzed synthesis of quinolin-2(1H)-ones highlights the unexpected reactivity of azodicarboxylate, suggesting a novel pathway for introducing functional groups and modifying the compound's chemical structure (Peng et al., 2018).

Safety and Hazards

Safety information for a similar compound indicates that it may cause skin irritation, eye irritation, and may be harmful to aquatic life. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide across the years. Future directions could include the development of more efficient synthesis methods, exploration of its biological activities, and potential applications in medicine or other fields.